Cas no 1965308-76-2 (N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide)

• Product Name: N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide
• CAS No: 1965308-76-2
• MF: C₁₄H₁₉ClN₄O₂
• MW: 310.779261827469
• MDL: MFCD20278256
• CID: 4772992
• Update Time: 2025-05-24

N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide
• N-BCl-I-OA cpd
• BCP20202
• SB34907
• N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)aminobutyl-benzamide
• N-[1-amino-5-[(1-amino-2-chloroethylidene)amino]-1-oxopentan-2-yl]benzamide

• MDL： MFCD20278256
• Inchi： 1S/C14H19ClN4O2/c15-9-12(16)18-8-4-7-11(13(17)20)19-14(21)10-5-2-1-3-6-10/h1-3,5-6,11H,4,7-9H2,(H2,16,18)(H2,17,20)(H,19,21)
• InChI Key： BPWATVWOHQZVRP-UHFFFAOYSA-N
• SMILES： ClC/C(/N)=N\CCCC(C(N)=O)NC(C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 381
• XLogP3: 0.5
• Topological Polar Surface Area: 111

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide

Chemical Compound CAS No. 1965308-76-2: N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide

The chemical compound with CAS No. 1965308-76-2, commonly referred to as N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide, is a complex organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and functional groups, which make it a promising candidate for applications in drug development, catalysis, and advanced materials synthesis.

N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide is characterized by its intricate molecular architecture, featuring a benzamide group attached to a butyl chain that contains both an aminocarbonyl and an iminoethyl substituent. The presence of these functional groups introduces versatility in terms of reactivity and potential interactions with other molecules. Recent studies have highlighted the compound's ability to act as a versatile building block in organic synthesis, enabling the creation of more complex molecular frameworks.

One of the most notable aspects of this compound is its role in the development of novel therapeutic agents. Researchers have explored its potential as a precursor for bioactive molecules, particularly in the context of enzyme inhibition and drug delivery systems. The aminocarbonyl group within the molecule has been shown to enhance bioavailability, while the iminoethyl substituent contributes to improved stability and targeting capabilities.

In addition to its biomedical applications, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide has demonstrated utility in catalytic processes. Its ability to coordinate with metal ions makes it a valuable ligand in transition metal-catalyzed reactions. Recent advancements in asymmetric catalysis have leveraged this property to achieve high enantioselectivity in key organic transformations.

The synthesis of this compound involves a multi-step process that combines traditional organic chemistry techniques with modern methodologies. The use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the imine bond within the molecule, thereby improving reaction efficiency and yield.

From an environmental standpoint, the compound's biodegradability and ecological impact have been subjects of recent research. Studies indicate that under specific conditions, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide can undergo enzymatic degradation, reducing its persistence in natural ecosystems.

In conclusion, N-[1-(Aminocarbonyl)-4-[(2-chloro-1-iminoethyl)amino]butyl]-benzamide (CAS No. 1965308-76-2) represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure and functional groups position it as a valuable tool in contemporary research and development efforts.